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Compound of Interest

Compound Name: D-Galactose-13C-4

Cat. No.: B15557677 Get Quote

An In-depth Technical Guide on D-Galactose-4-¹³C for Researchers, Scientists, and Drug

Development Professionals.

D-Galactose-4-¹³C is a stable isotope-labeled form of D-galactose, a naturally occurring

monosaccharide. In this molecule, the carbon atom at the fourth position (C-4) is replaced with

a heavy isotope of carbon, ¹³C. This isotopic labeling makes it a valuable tool in various

scientific and biomedical research applications, particularly in metabolic studies and as an

internal standard for quantitative analysis.

Core Properties and Structure
D-Galactose-4-¹³C shares the same chemical properties as its unlabeled counterpart, D-

galactose. It is a C-4 epimer of glucose and plays a crucial role in cellular metabolism. The key

difference lies in its molecular weight due to the presence of the ¹³C isotope, which allows it to

be distinguished from the naturally abundant ¹²C-galactose using mass spectrometry-based

techniques.

Below is a summary of its key chemical and physical properties:
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Property Value

Chemical Formula C₅¹³CH₁₂O₆

Molecular Weight Approximately 181.15 g/mol

Isotopic Purity Typically ≥98 atom % ¹³C

Chemical Purity Often ≥99%

Appearance White powder

Solubility Soluble in water

The chemical structure of D-Galactose-4-¹³C can be represented in its pyranose ring form.
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Click to download full resolution via product page

Caption: Chemical structure of D-Galactose-4-¹³C (Haworth projection).

Applications in Research and Drug Development
The primary utility of D-Galactose-4-¹³C lies in its application as a tracer for in vivo and in vitro

metabolic studies. Its metabolic fate can be tracked and quantified, providing insights into

various biological processes.

Key Applications Include:

Metabolic Flux Analysis: Used to trace the path of galactose through metabolic pathways,

such as the Leloir pathway, and to quantify the rate of its conversion to other metabolites like

glucose.[1]

Quantitative Analysis: Serves as an internal standard in mass spectrometry-based assays

(GC-MS, LC-MS) for the accurate quantification of galactose in biological samples like

plasma.[2]

Liver Function Testing: A key component of the ¹³C-Galactose Breath Test, a non-invasive

diagnostic tool to assess liver function. The rate of ¹³CO₂ exhalation after administration of

¹³C-labeled galactose reflects the liver's capacity to metabolize the sugar.[3][4][5][6][7]

Experimental Protocols
Quantification of Plasma Galactose using D-Galactose-
4-¹³C as an Internal Standard
This protocol outlines a general procedure for the determination of D-galactose concentration

in human plasma using a stable-isotope dilution method with GC-MS analysis.[2]

Methodology:

Sample Preparation:

A known amount of D-Galactose-4-¹³C is added to a plasma sample as an internal

standard.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b15557677?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/21818809/
https://pubmed.ncbi.nlm.nih.gov/10794741/
https://pubmed.ncbi.nlm.nih.gov/14616165/
https://pubmed.ncbi.nlm.nih.gov/15209154/
https://pubmed.ncbi.nlm.nih.gov/11181001/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4411407/
https://pubmed.ncbi.nlm.nih.gov/10411669/
https://pubmed.ncbi.nlm.nih.gov/10794741/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To remove interference from the much more abundant glucose, the plasma is treated with

D-glucose oxidase.

The sample is then purified using ion-exchange chromatography.

Derivatization:

The purified galactose is converted to its aldononitrile pentaacetate derivative to improve

its volatility and chromatographic properties for GC-MS analysis.

GC-MS Analysis:

The derivatized sample is injected into a gas chromatograph coupled to a mass

spectrometer.

The mass spectrometer is set to monitor specific ions corresponding to the derivatized

forms of both unlabeled (¹²C) and labeled (¹³C) galactose.

Quantification:

The concentration of D-galactose in the original plasma sample is calculated based on the

ratio of the signal intensities of the unlabeled and ¹³C-labeled galactose.

¹³C-Galactose Breath Test for Liver Function
Assessment
This protocol describes the ¹³C-Galactose Breath Test, a clinical diagnostic procedure to

evaluate hepatic function.[3][4][7]

Procedure:

Baseline Breath Sample: A baseline breath sample is collected from the patient before the

administration of the labeled galactose.

Administration of ¹³C-Galactose: The patient ingests a solution containing a precisely

measured dose of ¹³C-labeled galactose.
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Serial Breath Sample Collection: Breath samples are collected at regular intervals (e.g.,

every 30 minutes) for a period of up to 4 hours.

¹³CO₂ Analysis: The collected breath samples are analyzed for their ¹³CO₂ to ¹²CO₂ ratio

using isotope ratio mass spectrometry.

Data Interpretation: The rate of appearance of ¹³CO₂ in the exhaled breath is proportional to

the liver's ability to metabolize the ingested ¹³C-galactose. A slower rate of ¹³CO₂ exhalation

indicates impaired liver function.

Signaling and Metabolic Pathways
D-Galactose is primarily metabolized in the liver via the Leloir pathway. The introduction of D-

Galactose-4-¹³C allows for the tracing of this pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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